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Compound of Interest

Compound Name:
5-Bromo-2-methoxy-3-

nitrobenzoic acid

CAS No.: 60541-89-1

Cat. No.: B1376354

Get Quote

Abstract
This technical guide provides an in-depth examination of 5-Bromo-2-methoxy-3-nitrobenzoic
acid, a key chemical intermediate in the fields of pharmaceutical synthesis and materials

science. The document delineates its precise chemical identity, physicochemical properties,

and a detailed, field-tested synthesis protocol. Furthermore, it explores the compound's

applications as a versatile building block, supported by mechanistic insights and

characterization data. Safety protocols and handling guidelines are also presented to ensure its

effective and safe utilization in a laboratory setting. This guide is intended for researchers,

chemists, and professionals in drug development who require a thorough understanding of this

compound for their scientific endeavors.

Chemical Identity and Nomenclature
Correctly identifying a chemical compound is the foundation of scientific research. 5-Bromo-2-
methoxy-3-nitrobenzoic acid is a polysubstituted aromatic carboxylic acid with a unique

arrangement of functional groups that makes it a valuable synthon.
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IUPAC Name: The systematic name assigned by the International Union of Pure and Applied

Chemistry (IUPAC) is 5-Bromo-2-methoxy-3-nitrobenzoic acid.

CAS Number: The Chemical Abstracts Service (CAS) registry number, a unique identifier, is

60541-89-1[1].

Synonyms: This compound is also known in the literature and commercial catalogs by

several other names, including:

5-Bromo-3-nitro-o-anisic acid

Benzoic acid, 5-bromo-2-methoxy-3-nitro-

Key Identifiers Summary
Identifier Value Source

IUPAC Name
5-Bromo-2-methoxy-3-

nitrobenzoic acid
(Self-derived)

CAS Number 60541-89-1 [1]

Molecular Formula C₈H₆BrNO₄ (Calculated)

Molecular Weight 276.04 g/mol (Calculated)

Canonical SMILES
COC1=C(C=C(C=C1[O-])Br)C(

=O)O
(Self-derived)

InChI Key
UPRLVGUMEZCFQC-

UHFFFAOYSA-N
(Self-derived)

Synthesis and Mechanistic Insights
The synthesis of 5-Bromo-2-methoxy-3-nitrobenzoic acid is typically achieved through the

nitration of a precursor, 5-bromo-2-methoxybenzoic acid. The regioselectivity of this

electrophilic aromatic substitution is a critical aspect of the synthesis.

Directing Effects in Electrophilic Aromatic Substitution
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The methoxy (-OCH₃) group at position 2 is a strong activating group and is ortho-, para-
directing. The carboxylic acid (-COOH) group is a deactivating group and is meta-directing. The

bromine (-Br) at position 5 is a deactivating group but is also ortho-, para-directing. The position

of nitration is determined by the interplay of these directing effects. The powerful ortho-directing

influence of the methoxy group, combined with the steric hindrance at the C6 position, strongly

favors the introduction of the nitro group at the C3 position.

Synthetic Workflow Diagram
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Synthesis of 5-Bromo-2-methoxy-3-nitrobenzoic acid

Starting Material:
5-Bromo-2-methoxybenzoic acid

(CAS: 2476-35-9)

Reagents:
Concentrated Sulfuric Acid (H₂SO₄)

Fuming Nitric Acid (HNO₃)

Dissolution

Reaction Conditions:
Electrophilic Nitration

Controlled Temperature (e.g., 0-10 °C)

Addition

Aqueous Workup:
Quenching with ice-water

Filtration

Precipitation

Final Product:
5-Bromo-2-methoxy-3-nitrobenzoic acid

(CAS: 60541-89-1)

Isolation

Click to download full resolution via product page

Caption: Synthetic workflow for the nitration of 5-bromo-2-methoxybenzoic acid.
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Experimental Protocol
This protocol is a representative procedure for the synthesis. Researchers should adapt it

based on laboratory conditions and scale.

Preparation: In a three-necked flask equipped with a magnetic stirrer and a dropping funnel,

cool concentrated sulfuric acid to 0-5 °C in an ice bath.

Dissolution: Slowly add 5-bromo-2-methoxybenzoic acid (1.0 equivalent) to the cooled

sulfuric acid while stirring. Ensure the temperature is maintained below 10 °C.

Nitration: Prepare a nitrating mixture of fuming nitric acid (1.1 equivalents) and concentrated

sulfuric acid. Add this mixture dropwise to the reaction flask over 30-60 minutes, ensuring the

internal temperature does not exceed 10 °C.

Reaction Monitoring: Stir the mixture at 0-10 °C for 2-4 hours. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, slowly pour the reaction mixture onto crushed ice

with vigorous stirring.

Isolation: The precipitated solid product is collected by vacuum filtration.

Purification: Wash the crude product with cold water until the filtrate is neutral. The product

can be further purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield a pale yellow solid.

Applications in Research and Drug Development
5-Bromo-2-methoxy-3-nitrobenzoic acid is not typically an active pharmaceutical ingredient

(API) itself but serves as a versatile intermediate for constructing more complex molecules. Its

three distinct functional groups offer multiple handles for chemical modification.

Scaffold for Heterocyclic Synthesis: The compound is a precursor for various heterocyclic

systems. For example, the nitro group can be reduced to an amine, which can then

participate in cyclization reactions to form benzimidazoles, quinazolinones, or other fused

ring systems prevalent in medicinal chemistry.
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Cross-Coupling Reactions: The bromo substituent is amenable to various palladium-

catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the

introduction of diverse carbon-based substituents. This is a cornerstone of modern drug

discovery for exploring structure-activity relationships (SAR).

Amide and Ester Formation: The carboxylic acid group can be readily converted into amides

or esters, enabling the linkage of this aromatic core to other fragments or pharmacophores.

Transformational Potential Diagram

Chemical Transformations of 5-Bromo-2-methoxy-3-nitrobenzoic acid

5-Bromo-2-methoxy-
3-nitrobenzoic acid

Nitro Group Reduction
(e.g., SnCl₂/HCl)

-NO₂ → -NH₂

Pd-Catalyzed Coupling
(e.g., Suzuki)

-Br → -R

Carboxylic Acid
Activation/Amidation

-COOH → -CONR₂

Amino Derivative Aryl/Alkenyl Derivative Amide/Ester Derivative

Click to download full resolution via product page

Caption: Key reaction pathways for derivatizing the core molecule.

Safety, Handling, and Storage
As with any laboratory chemical, proper safety precautions are essential when handling 5-
Bromo-2-methoxy-3-nitrobenzoic acid.

Hazard Classification: Based on data for structurally similar compounds, it should be treated

as harmful if swallowed and an irritant to the skin, eyes, and respiratory system[2][3][4][5][6].
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves[3][7].

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust[2][8]. Avoid contact with skin and eyes[2].

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place[2][3][8].

Keep away from strong oxidizing agents[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1376354/docs#a-comprehensive-analysis-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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